Cas no 1806914-59-9 (Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1806914-59-9
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4865514
• Update Time: 2025-06-14

Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)4-2-6(10)14-5(3-13)7(4)8(11)12/h2,8H,3,13H2,1H3
• InChI Key： ZYMJAZKDGXNIBW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C(F)F)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate

Recent Advances in the Study of Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate (CAS: 1806914-59-9)

Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate (CAS: 1806914-59-9) is a pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a bromo substituent, a difluoromethyl group, and an aminomethyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

The synthesis of Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate has been optimized to achieve higher yields and purity, which is critical for its application in drug discovery. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to streamline the production process. These methodological improvements have facilitated the exploration of this compound's reactivity and its utility in constructing diverse molecular scaffolds.

In terms of biological activity, preliminary studies suggest that Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate exhibits notable interactions with specific enzymatic targets. For instance, it has been investigated as a potential inhibitor of kinases involved in inflammatory pathways. The presence of the difluoromethyl group is believed to enhance binding affinity and metabolic stability, making it a valuable candidate for further development. Additionally, its bromo substituent offers a handle for further functionalization, enabling the creation of derivatives with tailored properties.

Recent research has also explored the compound's role in medicinal chemistry, particularly in the design of small-molecule therapeutics. Its structural versatility allows for the incorporation into larger pharmacophores, potentially leading to novel drugs with improved efficacy and safety profiles. For example, derivatives of this compound have been evaluated for their anticancer and antimicrobial activities, with some showing promising results in preclinical models. These findings underscore the compound's potential as a cornerstone in the development of next-generation therapeutics.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing studies are focused on addressing these gaps, with particular emphasis on understanding its metabolic fate and potential toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, paving the way for clinical applications.

In conclusion, Methyl 2-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate (CAS: 1806914-59-9) represents a promising avenue of research in chemical biology and pharmaceutical science. Its unique structural attributes and demonstrated biological activity make it a compelling subject for further investigation. As synthesis methods continue to improve and its therapeutic potential is further explored, this compound is likely to play a significant role in the development of innovative treatments for various diseases.